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Compound of Interest

N-Heptanoyl-DL-homoserine
Compound Name:
lactone

Cat. No.: B016845

For Immediate Implementation: This document provides essential safety and logistical
information for researchers, scientists, and drug development professionals handling N-
Heptanoyl-DL-homoserine lactone. Adherence to these guidelines is critical for ensuring
personal safety and environmental protection.

While some safety data sheets (SDS) for N-Heptanoyl-L-homoserine lactone indicate that the
substance is not classified as hazardous, other sources suggest potential for harm if swallowed
and significant toxicity to aquatic life. Given this conflicting information, a cautious approach is
warranted. The following operational and disposal plans are based on a conservative
interpretation of available safety data to provide a high level of protection.

Essential Safety Information at a Glance

For quick reference, the following table summarizes the key safety and handling information for
N-Heptanoyl-DL-homoserine lactone.
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Parameter

Information

Source

Chemical Name

N-Heptanoyl-DL-homoserine

lactone

C7-HSL, N-[(3S)-tetrahydro-2-

Synonyms ) [1]
oxo-3-furanyl]-heptanamide

CAS Number 177158-20-2

Molecular Formula C11H19NO3

Molecular Weight 213.27 g/mol

Appearance White powder [1]
Soluble in DMSO and

Solubility dimethylformamide (approx. 30  [1]

mg/ml)

Potential Hazards

Harmful if swallowed. Very
toxic to aquatic life with long-

lasting effects.

Storage

Store at +4°C. Protect from

light and moisture.

[1]

Personal Protective Equipment (PPE): A Multi-

Layered Defense

A comprehensive PPE strategy is crucial for minimizing exposure risk. The following table

outlines the recommended PPE for handling N-Heptanoyl-DL-homoserine lactone.
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Body Part Recommended Protection Justification

Chemical-resistant gloves
Hands (e.g., nitrile). Gloves must be To prevent skin contact.

inspected prior to use.

E Safety glasses with side To protect eyes from splashes
es
Y shields or goggles. or dust.

To protect skin and clothing
Body Laboratory coat. o

from contamination.

Generally not required if o )
) ] ) To avoid inhalation of dust

Respiratory handled in a well-ventilated

particles.
area or a fume hood.

Operational Plan: A Step-by-Step Guide for Safe
Handling

Follow these procedural steps to ensure the safe handling of N-Heptanoyl-DL-homoserine

lactone from receipt to disposal.
e Receiving and Storage:
o Upon receipt, visually inspect the container for any damage or leaks.
o Store the container in a cool, dry place at +4°C, protected from light and moisture.[1]

o Ensure the storage area is clearly labeled with the chemical name and any hazard
warnings.

e Preparation and Handling:

o Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure.

o Don the appropriate PPE as outlined in the table above.
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o Before use, allow the container to reach room temperature to prevent condensation.
o When weighing the powder, do so carefully to avoid generating dust.

o If creating a solution, add the powder to the solvent slowly to prevent splashing.

e During Use:
o Avoid eating, drinking, or smoking in the laboratory area.
o Wash hands thoroughly after handling the chemical, even if gloves were worn.
o In case of accidental contact, follow the first aid measures outlined below.

o First Aid Measures:

After inhalation: Move the person to fresh air. If they are not breathing, give artificial

[¢]

respiration.

[¢]

After skin contact: Wash the affected area with soap and plenty of water.

[e]

After eye contact: Flush the eyes with water as a precaution.

[e]

After swallowing: Rinse the mouth with water. Never give anything by mouth to an
unconscious person.

Disposal Plan: Protecting Our Environment

Due to its potential for high aquatic toxicity, proper disposal of N-Heptanoyl-DL-homoserine
lactone and its containers is imperative.

e \Waste Collection:

o Collect all waste material, including unused product and contaminated consumables (e.g.,
gloves, wipes), in a designated and clearly labeled waste container.

» Disposal Method:
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o Dispose of the chemical waste through a licensed disposal company. Do not allow it to
enter drains or the environment.

o Dispose of the container as unused product, following institutional and local regulations.

Workflow for Safe Handling

The following diagram illustrates the key steps in the safe handling workflow for N-Heptanoyl-
DL-homoserine lactone.
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Safe Handling Workflow for N-Heptanoyl-DL-homoserine lactone
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Caption: Workflow for handling N-Heptanoyl-DL-homoserine lactone.
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By adhering to these comprehensive guidelines, you can ensure a safe laboratory environment
for yourself and your colleagues while minimizing the environmental impact of your research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling N-Heptanoyl-DL-homoserine lactone]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b016845#personal-protective-equipment-
for-handling-n-heptanoyl-dl-homoserine-lactone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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